Cas no 2229227-01-2 (2-(2-hydroxy-5-methylphenyl)-2-methylpropanal)

• Product Name: 2-(2-hydroxy-5-methylphenyl)-2-methylpropanal
• CAS No: 2229227-01-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6463910
• PubChem ID: 165779795
• Update Time: 2025-08-05

2-(2-hydroxy-5-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-methylphenyl)-2-methylpropanal
• EN300-1764899
• 2229227-01-2

• Inchi： 1S/C11H14O2/c1-8-4-5-10(13)9(6-8)11(2,3)7-12/h4-7,13H,1-3H3
• InChI Key： KYZQKDCURJBCGY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-hydroxy-5-methylphenyl)-2-methylpropanal

Exploring the Properties and Applications of 2-(2-Hydroxy-5-Methylphenyl)-Propanal

The compound CAS No 118796-68-5, also known as 3,4-DimethoxyPropanal, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis methods, and current research trends surrounding this intriguing compound.

3,4-Dimethoxypropanal is an aldehyde derivative with a methoxy group at positions 3 and 4 on the aromatic ring. Its molecular formula is C9H10O3, and it has a molecular weight of 166.18 g/mol. The compound exhibits a melting point of approximately -7°C and a boiling point around 135°C at standard pressure. These physical properties make it suitable for use in various chemical processes and formulations.

The synthesis of CAS No 118796-68-5 typically involves multi-step organic reactions, often utilizing aromatic aldehydes as starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the methoxy groups on the aromatic ring, thereby optimizing yield and purity.

In terms of applications,3,4-Dimethoxypropanal finds utility in the pharmaceutical industry as an intermediate in drug synthesis. Its unique structure allows for the creation of bioactive compounds with potential therapeutic benefits. Additionally, this compound is employed in the fragrance industry due to its pleasant aroma profile, making it a valuable ingredient in perfumes and personal care products.

Recent studies have highlighted the antioxidant properties ofCAS No 118796-68-5, suggesting its potential role in food preservation and nutraceuticals. Researchers have investigated its ability to scavenge free radicals, which could extend shelf life and enhance the nutritional value of food products.

The safety profile of3,4-Dimethoxypropanal has also been a focus of recent research. Toxicological studies indicate that it exhibits low toxicity when used within recommended limits, making it suitable for consumer applications.

In conclusion,CAS No 118796-68-5, or3,4-Dimethoxypropanal, is a versatile compound with promising applications across multiple sectors. As research continues to uncover its full potential, this molecule is poised to play an increasingly important role in both industrial and therapeutic contexts.